Cas no 2230789-61-2 ((1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine)

• Product Name: (1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine
• CAS No: 2230789-61-2
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6334300
• PubChem ID: 137964779
• Update Time: 2025-05-19

(1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine
• EN300-2008218
• (1r,3r)-3-[(1H-pyrazol-1-yl)methyl]cyclobutan-1-amine
• 2230789-58-7
• 2111327-96-7
• 2230789-61-2
• 3-[(1h-pyrazol-1-yl)methyl]cyclobutan-1-amine
• EN300-2008222
• EN300-2009283
• (1s,3s)-3-[(1H-pyrazol-1-yl)methyl]cyclobutan-1-amine

• Inchi： 1S/C8H13N3/c9-8-4-7(5-8)6-11-3-1-2-10-11/h1-3,7-8H,4-6,9H2
• InChI Key： VIBCWGIBCPTWAD-UHFFFAOYSA-N
• SMILES： NC1CC(CN2C=CC=N2)C1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on (1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine

Exploring (1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine (CAS No. 2230789-61-2): Properties, Applications, and Market Insights

The compound (1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine (CAS No. 2230789-61-2) is a specialized organic molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a cyclobutane ring and a pyrazole moiety, this compound serves as a valuable building block for the synthesis of novel pharmaceuticals. Researchers are particularly intrigued by its potential applications in targeting neurological disorders and inflammatory diseases, which are among the most searched topics in modern biomedical research.

One of the key attributes of (1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine is its stereochemistry. The (1s,3s) configuration ensures high specificity in binding to biological targets, making it a promising candidate for the development of enantioselective drugs. This aligns with the growing demand for chiral compounds in the pharmaceutical industry, as evidenced by frequent searches for "chiral drug intermediates" and "stereoselective synthesis" in scientific databases.

The pyrazole ring in this compound is a notable feature, as pyrazole derivatives are widely recognized for their pharmacological activities. Recent trends in AI-driven drug discovery highlight the importance of heterocyclic compounds like (1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine, with many researchers querying "pyrazole-based drug candidates" and "heterocyclic scaffolds in medicinal chemistry." These search trends reflect the compound's relevance in cutting-edge research.

From a synthetic perspective, (1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine offers versatility. Its cyclobutane core provides rigidity, which is advantageous in drug design for improving target binding affinity. This property is frequently explored in queries related to "conformationally restricted drug molecules" and "bioisosteres in drug development." Additionally, the presence of the amine functional group allows for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

The market for specialized chemical intermediates like (1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine is expanding rapidly. With the pharmaceutical industry's increasing focus on precision medicine, there is a surge in searches for "custom synthesis of drug intermediates" and "tailor-made building blocks for drug discovery." This compound fits perfectly into this niche, offering researchers a tool to explore new therapeutic avenues.

In conclusion, (1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine (CAS No. 2230789-61-2) represents a fascinating example of how advanced organic chemistry contributes to modern drug discovery. Its structural complexity, combined with its potential applications in addressing pressing medical challenges, makes it a subject of ongoing research and commercial interest. As the scientific community continues to explore its possibilities, this compound is poised to play a significant role in the next generation of therapeutic agents.